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Compound of Interest

Compound Name: 1-Butane-d9-sulfonyl Chloride

Cat. No.: B13837516

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Butane-d9-sulfonyl Chloride, a

deuterated analogue of 1-butanesulfonyl chloride. While specific physical constants for the

deuterated compound are not readily available in published literature, this document

extrapolates from the well-documented properties of its non-deuterated counterpart, discusses

the implications of isotopic labeling, and presents relevant technical information for its

application in research and development.

Physicochemical Properties
Direct experimental data for the boiling point and density of 1-Butane-d9-sulfonyl Chloride is

not extensively documented. However, the properties of the non-deuterated form, 1-

Butanesulfonyl chloride (CAS RN: 2386-60-9), serve as a reliable baseline.[1] It is important to

note that deuteration typically leads to a slight increase in both boiling point and density due to

the higher mass of deuterium compared to protium.

Table 1: Physicochemical Properties of 1-Butanesulfonyl Chloride (Non-deuterated analogue)
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The slight variations in reported boiling points are likely due to differences in measurement

conditions, particularly the vacuum applied.

Synthesis and Isotopic Labeling
The synthesis of 1-Butane-d9-sulfonyl Chloride would parallel the established methods for its

non-deuterated analogue, with the critical difference being the use of a deuterated starting

material. A common route to 1-butanesulfonyl chloride involves the oxidative chlorination of 1-

butanethiol. Therefore, the synthesis of the d9-analogue would necessitate starting with 1-

butane-d9-thiol.

A generalized synthetic workflow is depicted below:
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Caption: Generalized synthetic workflow for 1-Butane-d9-sulfonyl Chloride.

Experimental Protocols: Purification
Due to the moisture-sensitive nature of sulfonyl chlorides, rigorous purification and handling are

paramount.[1][5] The following is a generalized purification protocol adapted from literature

procedures for 1-butanesulfonyl chloride.[3]

Step-by-Step Purification Protocol:

Initial Assessment: Check for the presence of hydroxyl (O-H) bands in the infrared (IR)

spectrum, which would indicate hydrolysis to butanesulfonic acid.

Quenching of Acidic Impurities: If hydroxyl bands are present, dissolve the crude 1-Butane-
d9-sulfonyl Chloride in a suitable organic solvent like diethyl ether.

Aqueous Wash: Carefully wash the organic solution with a cold, saturated aqueous solution

of sodium bicarbonate (NaHCO₃). Caution: This will generate carbon dioxide gas, so perform

this step in a separatory funnel with frequent venting.

Water Wash: Follow the bicarbonate wash with a wash using cold deionized water to remove

any remaining salts.

Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Fractional Distillation: Purify the resulting residue by fractional distillation under high vacuum

to obtain the final, pure 1-Butane-d9-sulfonyl Chloride.

Characterization and Quality Control
The identity and purity of 1-Butane-d9-sulfonyl Chloride can be confirmed through a

combination of analytical techniques.

Table 2: Analytical Characterization Methods

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b13837516?utm_src=pdf-body
https://www.tcichemicals.com/IN/en/p/B0866
https://www.smolecule.com/products/s662307
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1139240.htm
https://www.benchchem.com/product/b13837516?utm_src=pdf-body
https://www.benchchem.com/product/b13837516?utm_src=pdf-body
https://www.benchchem.com/product/b13837516?utm_src=pdf-body
https://www.benchchem.com/product/b13837516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13837516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Handling, Storage, and Safety
1-Butane-d9-sulfonyl Chloride, like its non-deuterated counterpart, is a reactive and

hazardous chemical that requires careful handling.

Moisture Sensitivity: It is highly sensitive to moisture and will readily hydrolyze to form

corrosive hydrochloric acid and butanesulfonic acid.[5] All handling should be performed

under an inert atmosphere (e.g., nitrogen or argon), and storage should be in a tightly sealed

container in a cool, dry place.[1]

Corrosivity: The compound and its hydrolysis products are corrosive. It may be corrosive to

metals.[1]

Toxicity and Irritation: 1-Butanesulfonyl chloride is lachrymatory (induces tearing) and causes

severe skin burns and eye damage.[1][5] It is also suspected of causing genetic defects.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat when handling this compound. Work in a

well-ventilated fume hood.

The logical flow for safe handling is outlined below:
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Caption: Safe handling workflow for 1-Butane-d9-sulfonyl Chloride.

Applications in Research and Drug Development
Deuterated compounds like 1-Butane-d9-sulfonyl Chloride are valuable tools in several

scientific disciplines:

Mechanistic Studies: The deuterium labels can be used to trace the metabolic fate of

molecules in biological systems. The kinetic isotope effect, where the C-D bond is stronger

and reacts more slowly than a C-H bond, can provide insights into reaction mechanisms.

Drug Development: Incorporating deuterium into drug candidates can sometimes alter their

metabolic profiles, potentially leading to improved pharmacokinetic properties such as a

longer half-life. 1-Butane-d9-sulfonyl chloride can be used to introduce a deuterated

butylsulfonyl group onto various molecules.

Quantitative Analysis: A deuterated standard is often used as an internal standard in mass

spectrometry-based quantitative assays due to its similar chemical behavior but distinct

mass compared to the non-deuterated analyte.

1-Butanesulfonyl chloride itself is used in the preparation of various compounds, including

sulfonamides.[5] For example, it has been used to synthesize ethyl 2-(1-

butanesulfonamido)pent-4-yn-l-oate and 1-butanesulfonamid-N,N′-1,2-ethanediylbis. The
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deuterated analogue would be employed in similar synthetic schemes where isotopic labeling

is desired.

References
ChemSynthesis. 1-butanesulfonyl chloride. [Link]

PubChem. Butyl Chloride | C4H9Cl | CID 8005. [Link]

PubChem. 1-Butanesulfonyl chloride | C4H9ClO2S | CID 75430. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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